Donepezil Impurity II (Donepezil Pyridine Analog Impurity)
Donepezil Impurity II (Donepezil Pyridine Analog Impurity)
Donepezil impurity.
Brand Name:
Vulcanchem
CAS No.:
4803-57-0
VCID:
VC0192813
InChI:
InChI=1S/C17H17NO3/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2/h3-6,9-10,13H,7-8H2,1-2H3
SMILES:
COC1=C(C=C2C(=C1)CC(C2=O)CC3=CC=NC=C3)OC
Molecular Formula:
C17H17NO3
Molecular Weight:
283.32 g/mol
Donepezil Impurity II (Donepezil Pyridine Analog Impurity)
CAS No.: 4803-57-0
Impurities
VCID: VC0192813
Molecular Formula: C17H17NO3
Molecular Weight: 283.32 g/mol
Purity: > 95%
| CAS No. | 4803-57-0 |
|---|---|
| Product Name | Donepezil Impurity II (Donepezil Pyridine Analog Impurity) |
| Molecular Formula | C17H17NO3 |
| Molecular Weight | 283.32 g/mol |
| IUPAC Name | 5,6-dimethoxy-2-(pyridin-4-ylmethyl)-2,3-dihydroinden-1-one |
| Standard InChI | InChI=1S/C17H17NO3/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2/h3-6,9-10,13H,7-8H2,1-2H3 |
| Standard InChIKey | RGPDMDJBVKHZFW-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3=CC=NC=C3)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3=CC=NC=C3)OC |
| Appearance | Pale Yellow Solid |
| Melting Point | >162°C |
| Description | Donepezil impurity. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylmethyl)-1H-inden-1-one; 2-(4-Pyridylmethyl)-5,6-dimethoxy-1-indanone; |
| PubChem Compound | 10085230 |
| Last Modified | Nov 11 2021 |
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